Cas no 1784853-43-5 (1-(2-Aminoethyl)-1H-indazol-4-ol)

• Product Name: 1-(2-Aminoethyl)-1H-indazol-4-ol
• CAS No: 1784853-43-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5701385
• PubChem ID: 136316392
• Update Time: 2025-10-28

1-(2-Aminoethyl)-1H-indazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-4-ol, 1-(2-aminoethyl)-
• 1784853-43-5
• EN300-1275288
• 1-(2-Aminoethyl)-1H-indazol-4-ol

• Inchi： 1S/C9H11N3O/c10-4-5-12-8-2-1-3-9(13)7(8)6-11-12/h1-3,6,13H,4-5,10H2
• InChI Key： JECNXUHPALFFKZ-UHFFFAOYSA-N
• SMILES： N1(CCN)C2=C(C(O)=CC=C2)C=N1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 373.6±22.0 °C(Predicted)
• pka: 8.47±0.40(Predicted)

Additional information on 1-(2-Aminoethyl)-1H-indazol-4-ol

1-(2-Aminoethyl)-1H-indazol-4-ol: A Comprehensive Overview

CAS No. 1784853-43-5, commonly referred to as 1-(2-Aminoethyl)-1H-indazol-4-ol, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its indazole ring system and aminoethyl substituent, exhibits unique chemical properties and potential bioactivity. Recent studies have shed light on its structural features, synthesis methods, and applications in drug discovery.

The indazole moiety in 1-(2-Aminoethyl)-1H-indazol-4-ol is a key structural element that contributes to its versatility. Indazoles are heterocyclic aromatic compounds with a nitrogen atom at position 1 and a benzene ring fused to an imidazole ring. This structure provides a platform for various chemical modifications, making it a valuable scaffold in medicinal chemistry. The aminoethyl group attached to the indazole ring further enhances its functional diversity, enabling interactions with biological targets such as enzymes and receptors.

Recent research has focused on the synthesis of 1-(2-Aminoethyl)-1H-indazol-4-ol, exploring efficient and scalable methods to produce this compound. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method leverages the ability of microwaves to accelerate bond formation, particularly in the formation of the indazole ring. The introduction of the aminoethyl group is typically achieved through nucleophilic substitution or reductive amination, depending on the starting materials used.

The bioactivity of 1-(2-Aminoethyl)-1H-indazol-4-ol has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. Additionally, it has shown promise as a potential anti-inflammatory agent, with studies demonstrating its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines.

In the realm of pharmacology, 1-(2-Aminoethyl)-1H-indazol-4-ol has been investigated for its potential role in treating neurodegenerative diseases. Preclinical studies suggest that this compound may protect against neurotoxicity induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. Furthermore, its ability to modulate cellular signaling pathways involved in neuronal survival and differentiation highlights its potential as a therapeutic candidate.

The development of drug delivery systems for 1-(2-Aminoethyl)-1H-indazol-4-ol is another area of active research. Scientists are exploring nanotechnology-based approaches, such as lipid nanoparticles and polymeric micelles, to enhance the bioavailability and targeting efficiency of this compound. These delivery systems aim to overcome challenges related to poor solubility and rapid clearance from biological systems.

In conclusion, CAS No. 1784853-43-5, or 1-(2-Aminoethyl)-1H-indazol-4-ol, represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with advancements in synthesis and delivery technologies, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.